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Compound of Interest

Compound Name: Boc-Val-Ala-OBn

CAS No.: 77946-33-9

Cat. No.: B2686498 Get Quote

Executive Summary & Risk Profile
Boc-Val-Ala-OBn (N-tert-Butoxycarbonyl-L-valyl-L-alanine benzyl ester) is a protected

dipeptide intermediate commonly used in solid-phase and solution-phase peptide synthesis.

While not classified as "Acutely Toxic" (RCRA P-List) or "Toxic" (RCRA U-List) by specific

name, it must be handled as Hazardous Chemical Waste due to its status as a laboratory

chemical intermediate with potential irritant properties and combustible characteristics.

Critical Directive: Do not dispose of this substance down the drain or in municipal trash.[1][2] Its

lipophilic benzyl ester moiety prevents rapid biodegradation in aqueous systems, and the Boc

group poses a risk of gas evolution (isobutylene/CO₂) if inadvertently mixed with strong acids in

a waste container.
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Property Specification

Chemical Name Boc-Val-Ala-OBn

CAS Number 2480-26-4 (Analog/Generic Reference)

Molecular Formula C₂₀H₃₀N₂O₅

Physical State White to off-white powder (Solid)

Storage Class 11 (Combustible Solids)

Primary Hazards
Skin/Eye Irritant (H315, H319); May cause

respiratory irritation (H335).

Reactivity
Acid Sensitive: Boc group cleaves in strong

acids, releasing gas.

Pre-Disposal Assessment (The "Why" and "How")
Before disposal, you must categorize the waste state.[2][3] The disposal route is dictated by the

matrix (solid powder vs. solution) rather than the peptide itself.

A. The Stability Factor (Expertise Insight)
Unlike free peptides which may degrade biologically, Boc-Val-Ala-OBn is chemically protected.

The OBn (Benzyl Ester) Group: Makes the molecule hydrophobic. If poured down a sink, it

will adsorb to pipes and particulate matter, creating long-term contamination risks.

The Boc Group: This group is acid-labile. Crucial Safety Rule: Never dispose of bulk Boc-

protected peptides in waste containers known to contain high concentrations of

Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl) without prior neutralization, as this can

generate pressure (isobutylene gas) inside a closed vessel.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Substance
(Powder/Crystals)
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Use this protocol for expired shelf stock, weighing boat residues, or failed solid synthesis

products.

Segregation: Isolate the solid waste. Do not mix with silica gel or sharps unless the waste

container is specifically designated for "Solid Chemical Debris."

Primary Containment: Transfer the powder into a sealable polyethylene bag or a screw-top

wide-mouth jar.

Why? Prevents aerosolization of the powder when the main waste drum is opened.

Labeling: Attach a hazardous waste tag.

Constituents: "Boc-Val-Ala-OBn (Protected Peptide)"

Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary)

Secondary Containment: Place the sealed primary container into the lab's Solid Hazardous

Waste Drum (usually a fiber drum or black bucket).

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Use this protocol if the peptide is dissolved in solvents like DCM, DMF, or Ethyl Acetate.

Identify the Solvent: The solvent dictates the stream.

DCM/Chloroform: Use the Halogenated waste stream.

DMF/Ethyl Acetate/Methanol: Use the Non-Halogenated waste stream.

Check pH: If the solution contains acid (e.g., from a workup), verify pH > 5.

Action: If acidic, neutralize slowly with saturated Sodium Bicarbonate (NaHCO₃) before

bottling.

Reasoning: Prevents the Boc-deprotection reaction inside the waste jug, which could

cause the container to bulge or burst.
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Transfer: Pour into the appropriate solvent waste carboy. Leave 10% headspace.

Labeling: List the solvent as the primary constituent (e.g., "95% Dichloromethane") and add

"Trace Boc-Val-Ala-OBn" as a contaminant.

Operational Workflow (Visualized)
The following diagram illustrates the decision logic for disposing of Boc-Val-Ala-OBn, ensuring

compliance with safety standards.
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Figure 1: Decision tree for the safe segregation and disposal of Boc-Val-Ala-OBn based on

physical state and solvent matrix.

Emergency Procedures
Accidental Spills

Solid Spill:

Do not dry sweep if dust generation is likely.

Cover with wet paper towels to dampen, then scoop into a sealable bag.

Clean area with soap and water.[2][4]

Liquid Spill:

Absorb with vermiculite or standard spill pads.

Place absorbent materials into the Solid Hazardous Waste bin (contaminated debris).

Exposure Response
Skin Contact: Wash with soap and copious amounts of water.[2][4] The benzyl ester makes it

lipophilic, so soap is essential to remove it from the skin barrier.

Eye Contact: Flush for 15 minutes. Seek medical attention if irritation persists.

Regulatory Compliance (US/Global Context)
RCRA (USA): Boc-Val-Ala-OBn is not listed on the P or U lists (40 CFR 261.33). However, it

is regulated as a "Characteristic Waste" if ignitable (D001) or simply as non-regulated

chemical waste which must be incinerated at a permitted facility.

Drain Disposal: Strictly Prohibited.[1] The Clean Water Act prohibits the discharge of organic

chemicals that may interfere with POTW (Publicly Owned Treatment Works) operations or

pass through untreated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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